Cas no 2248187-55-3 ((2R)-2-(6-Fluoro-4H-1,3-benzodioxin-8-yl)propan-1-amine)

• Product Name: (2R)-2-(6-Fluoro-4H-1,3-benzodioxin-8-yl)propan-1-amine
• CAS No: 2248187-55-3
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 6547794
• PubChem ID: 137940666
• Update Time: 2025-06-10

(2R)-2-(6-Fluoro-4H-1,3-benzodioxin-8-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(6-Fluoro-4H-1,3-benzodioxin-8-yl)propan-1-amine
• (2R)-2-(6-fluoro-2,4-dihydro-1,3-benzodioxin-8-yl)propan-1-amine
• 2248187-55-3
• EN300-6507526

• Inchi： 1S/C11H14FNO2/c1-7(4-13)10-3-9(12)2-8-5-14-6-15-11(8)10/h2-3,7H,4-6,13H2,1H3/t7-/m0/s1
• InChI Key： PXERNAPNSAGZMM-ZETCQYMHSA-N
• SMILES： FC1=CC2COCOC=2C(=C1)[C@@H](C)CN

Computed Properties

• Exact Mass: 211.10085685g/mol
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.5Ų

Additional information on (2R)-2-(6-Fluoro-4H-1,3-benzodioxin-8-yl)propan-1-amine

Comprehensive Overview of (2R)-2-(6-Fluoro-4H-1,3-benzodioxin-8-yl)propan-1-amine (CAS No. 2248187-55-3)

The compound (2R)-2-(6-Fluoro-4H-1,3-benzodioxin-8-yl)propan-1-amine (CAS No. 2248187-55-3) is a chiral amine derivative featuring a benzodioxin core structure. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its unique stereochemistry and functional group arrangement. The presence of a fluoro substituent at the 6-position and a propan-1-amine side chain at the 2-position makes it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given the structural similarities to other bioactive benzodioxin derivatives.

In recent years, the demand for chiral building blocks like (2R)-2-(6-Fluoro-4H-1,3-benzodioxin-8-yl)propan-1-amine has surged, driven by the growing emphasis on enantioselective synthesis in medicinal chemistry. The compound's CAS No. 2248187-55-3 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its benzodioxin scaffold is also associated with antioxidant and anti-inflammatory properties, aligning with current trends in neuroprotection and age-related disease research.

From a synthetic perspective, the (2R)-configuration of this amine is critical for its biological activity. The fluoro group enhances metabolic stability, a feature highly valued in drug design to improve pharmacokinetic profiles. This aligns with the industry's focus on precision medicine and targeted therapies, where small structural modifications can significantly impact efficacy. The compound's propan-1-amine moiety further allows for derivatization, enabling the development of prodrugs or bioconjugates for enhanced delivery.

Environmental and regulatory considerations are also shaping the discourse around CAS No. 2248187-55-3. With increasing scrutiny on green chemistry, researchers are exploring sustainable methods to synthesize such chiral amines, including biocatalysis and flow chemistry. These approaches reduce waste and energy consumption, addressing the sustainability concerns prevalent in modern chemical manufacturing.

In summary, (2R)-2-(6-Fluoro-4H-1,3-benzodioxin-8-yl)propan-1-amine represents a compelling case study in the intersection of chiral chemistry, drug discovery, and sustainable synthesis. Its structural features and potential applications make it a valuable subject for ongoing research, particularly in fields prioritizing molecular specificity and therapeutic innovation.